2,2-Difluoro-3,4-dihydronaphthalene-1(2H)-one
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Description
2,2-Difluoro-3,4-dihydronaphthalene-1(2H)-one, also known as DFNA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DFNA is a bicyclic compound that contains two fluorine atoms, and its molecular formula is C11H8F2O.
Scientific Research Applications
Environmental Remediation and Pollution Analysis
The relevance of 2,2-Difluoro-3,4-dihydronaphthalene-1(2H)-one and similar compounds extends to environmental remediation efforts, particularly in the degradation and analysis of persistent organic pollutants. For instance, microbial degradation of polycyclic aromatic hydrocarbons (PAHs), which are pollutants of significant concern due to their toxicity and persistence, is a critical area of research. Studies indicate that microbial processes are pivotal for the ecological recovery of PAH-contaminated sites, highlighting the role of bacteria and fungi in breaking down these complex molecules into less harmful substances (R. Peng et al., 2008; A. K. Haritash & C. Kaushik, 2009).
Chemical Synthesis and Industrial Applications
In chemical synthesis, compounds like this compound serve as intermediates for developing materials with specialized properties. The review on the use of trifluoromethanesulfonic acid in organic synthesis, for instance, demonstrates the versatility of fluoroorganic compounds in promoting various reactions, including electrophilic aromatic substitution and the formation of carbon–carbon bonds. This highlights the broader category of fluorinated compounds' importance in synthesizing new organic materials with potential industrial applications (A. Kazakova & A. Vasilyev, 2017).
Environmental Science and Health Safety
Understanding the environmental fate and impact of fluorinated compounds, including those structurally related to this compound, is crucial for assessing and mitigating health risks associated with their use. Research on the biodegradation of polyfluoroalkyl chemicals sheds light on the processes by which these substances break down in the environment, highlighting the challenges and potential strategies for dealing with persistent organic pollutants. Such studies are vital for developing methods to enhance the bioremediation of contaminated sites and for informing regulatory decisions regarding the use and disposal of fluorinated chemicals (Jinxia Liu & Sandra Mejia Avendaño, 2013).
properties
IUPAC Name |
2,2-difluoro-3,4-dihydronaphthalen-1-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F2O/c11-10(12)6-5-7-3-1-2-4-8(7)9(10)13/h1-4H,5-6H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KBYBCCGRBLSHHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)C2=CC=CC=C21)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
169558-34-3 |
Source
|
Record name | 2,2-difluoro-1,2,3,4-tetrahydronaphthalen-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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